![molecular formula C16H23N3O3S B2563828 4-(3-isopropoxypropylamino)-6,7-dimethoxy-1H-quinazoline-2-thione CAS No. 902579-23-1](/img/structure/B2563828.png)
4-(3-isopropoxypropylamino)-6,7-dimethoxy-1H-quinazoline-2-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-isopropoxypropylamino)-6,7-dimethoxy-1H-quinazoline-2-thione is a chemical compound that has gained significant attention in scientific research due to its potential use in the treatment of various diseases. This compound belongs to the class of quinazoline derivatives, which have been widely studied for their diverse biological activities.
Scientific Research Applications
Synthesis and Chemical Properties
Quinazoline derivatives are synthesized through various methods, often focusing on enhancing the efficiency of these processes or introducing novel functionalities. For instance, A. Komkov et al. (2021) detailed a new method for the synthesis of quinazolines based on annulation of the benzene ring, demonstrating the chemical versatility and synthetic interest in quinazoline frameworks Komkov et al., 2021. Similarly, L. Őrfi et al. (2004) discussed an improved method for synthesizing 3H-quinazolin-4-ones, highlighting the relevance of quinazolines as building blocks in drug development Őrfi et al., 2004.
Pharmacological Activities
Research has also explored the pharmacological potential of quinazoline derivatives, albeit not directly mentioning 4-(3-isopropoxypropylamino)-6,7-dimethoxy-1H-quinazoline-2-thione. L. Deady et al. (2003) synthesized carboxamide derivatives of benzo[b][1,6]naphthyridines, demonstrating significant cytotoxic activity against various cancer cell lines, underscoring the potential anticancer applications of quinazoline-related compounds Deady et al., 2003. Da-Wei Wang et al. (2014) focused on triketone-containing quinazoline-2,4-diones as novel herbicides, revealing the agricultural applications of such molecules Wang et al., 2014.
Properties
IUPAC Name |
6,7-dimethoxy-4-(3-propan-2-yloxypropylamino)-1H-quinazoline-2-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O3S/c1-10(2)22-7-5-6-17-15-11-8-13(20-3)14(21-4)9-12(11)18-16(23)19-15/h8-10H,5-7H2,1-4H3,(H2,17,18,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RISFOMJSISKMNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNC1=NC(=S)NC2=CC(=C(C=C21)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.